Cas no 68901-13-3 (4,6-Dimethyl-Pyrimidine-2-Thiol Sulfate)

• Product Name: 4,6-Dimethyl-Pyrimidine-2-Thiol Sulfate
• CAS No: 68901-13-3
• MF: C₆H₁₀N₂O₄S₂
• MW: 238.284598827362
• CID: 504823
• Update Time: 2023-11-22

4,6-Dimethyl-Pyrimidine-2-Thiol Sulfate Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethyl-2-thiopyrimidine sulfate
• 4,6-dimethyl-1H-pyrimidine-2-thione,sulfuric acid
• 4,6-dimethyl-2-thioxo-(1H)-pyrimidinediylium sulphate
• 2(1H)-Pyrimidinethione, 4,6-dimethyl-, sulfate
• 2(1H)-Pyrimidinethione, 4,6-dimethyl-, sulfate (1:?)
• 4,6-dimethylpyrimidine-2(1H)-thione sulfate
• NSC163166
• 4,6-Dimethyl-Pyrimidine-2-Thiol Sulfate
• 4,6-DIMETHYL-2-MERCAPTOPYRIMIDINE MONOSULFATE

• Inchi： 1S/C6H8N2S.H2O4S/c1-4-3-5(2)8-6(9)7-4;1-5(2,3)4/h3H,1-2H3,(H,7,8,9);(H2,1,2,3,4)
• InChI Key： OBBXHNGBDZXHMH-UHFFFAOYSA-N
• SMILES： S=C1N=C(C)C=C(C)N1.S(=O)(=O)(O)O

Computed Properties

• Exact Mass: 238.008
• Monoisotopic Mass: 238.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140

Experimental Properties

• Boiling Point: 212.9°C at 760 mmHg
• Flash Point: 82.5°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinethiones